4-(6-Aminopyridin-3-yl)-N,N-dimethylbenzamide
Description
4-(6-Aminopyridin-3-yl)-N,N-dimethylbenzamide, also known as 4-APB, is an organic compound with a unique structure and properties. It is a white, crystalline powder that is soluble in water, ethanol, and other organic solvents. 4-APB is a member of the pyridinium family of compounds and is commonly used in scientific research. It is a versatile compound that has been used in a variety of applications, ranging from the synthesis of other compounds to the study of physiological effects.
Scientific Research Applications
TNF-α Production Inhibition
A series of N-pyridinyl(methyl)fluorobenzamides, related to 4-(6-Aminopyridin-3-yl)-N,N-dimethylbenzamide, were synthesized and evaluated as inhibitors of TNF-α production. These compounds showed significant activity, with one derivative demonstrating notable inhibitory activity in in vivo assays for inflammation (Collin et al., 1999).
Potential Antiarrhythmic Agents
Compounds structurally similar to 4-(6-Aminopyridin-3-yl)-N,N-dimethylbenzamide were synthesized as potential antiarrhythmic agents. These compounds were capable of prolonging the effective refractory period in rabbit atria and demonstrated prophylactic activity against arrhythmias (Yung, Lo, & Vohra, 1972).
Dimerization Studies
Research on the ultraviolet irradiation of 2-aminopyridine derivatives, which are structurally related to 4-(6-Aminopyridin-3-yl)-N,N-dimethylbenzamide, led to the formation of photodimers. This study contributed to understanding the chemical and physical properties of these dimers (Taylor & Kan, 1963).
Hydrogen-Bond Donors and Acceptors in Bifunctional Aromatic N-Heterocycles
A series of bifunctional pyridine-aminopyrimidine/aminopyridine supramolecular reagents, which include structures similar to 4-(6-Aminopyridin-3-yl)-N,N-dimethylbenzamide, were synthesized and characterized. The study provided insights into hydrogen-bonding motifs in solid-state structures (Aakeröy et al., 2007).
Synthesis of 1H-1,2,4-triazole 2-oxides and Annelated Derivatives
Research on the synthesis of SS-Dimethylsulphimides from 2-aminopyridines, related to 4-(6-Aminopyridin-3-yl)-N,N-dimethylbenzamide, led to the creation of 1H-1,2,4-triazole 2-oxides and their derivatives, contributing to the field of organic chemistry (Gilchrist et al., 1976).
properties
IUPAC Name |
4-(6-aminopyridin-3-yl)-N,N-dimethylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O/c1-17(2)14(18)11-5-3-10(4-6-11)12-7-8-13(15)16-9-12/h3-9H,1-2H3,(H2,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RGZQEPYIXAAMKP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC=C(C=C1)C2=CN=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30718565 |
Source
|
| Record name | 4-(6-Aminopyridin-3-yl)-N,N-dimethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30718565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(6-Aminopyridin-3-yl)-N,N-dimethylbenzamide | |
CAS RN |
1314987-53-5 |
Source
|
| Record name | 4-(6-Aminopyridin-3-yl)-N,N-dimethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30718565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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